Cas no 321705-54-8 (Benzenesulfonamide, N-[(4-methylphenyl)methyl]-3-nitro-)

• Product Name: Benzenesulfonamide, N-[(4-methylphenyl)methyl]-3-nitro-
• CAS No: 321705-54-8
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 1450866
• Update Time: 2024-08-24

Benzenesulfonamide, N-[(4-methylphenyl)methyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[(4-methylphenyl)methyl]-3-nitro-

• Inchi： 1S/C14H14N2O4S/c1-11-5-7-12(8-6-11)10-15-21(19,20)14-4-2-3-13(9-14)16(17)18/h2-9,15H,10H2,1H3
• InChI Key： OBUNUFLRWJGFEZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C)C=C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 306.06752
• Monoisotopic Mass: 306.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 489.7±55.0 °C(Predicted)
• PSA: 89.31
• pka: 9.85±0.50(Predicted)